Cas no 20443-61-2 (Benzenesulfonic acid, 3-nitro-, 2-propenyl ester)

• Product name: Benzenesulfonic acid, 3-nitro-, 2-propenyl ester
• CAS No: 20443-61-2
• MF: C₉H₉NO₅S
• MW: 243.23646
• CID: 1393943
• PubChem ID: 22600786

Benzenesulfonic acid, 3-nitro-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-nitro-, 2-propenyl ester
• prop-2-enyl 3-nitrobenzenesulfonate
• 20443-61-2
• Prop-2-en-1-yl 3-nitrobenzene-1-sulfonate
• DTXSID30626797

• Inchi： InChI=1S/C9H9NO5S/c1-2-6-15-16(13,14)9-5-3-4-8(7-9)10(11)12/h2-5,7H,1,6H2
• InChI Key： INQJLIIHCMPYFT-UHFFFAOYSA-N
• SMILES： C=CCOS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.02017
• Monoisotopic Mass: 243.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 86.51